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Compound of Interest

Compound Name: ML132

Cat. No.: B15581859

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount for both personal safety and environmental
protection. This guide provides crucial safety and logistical information for the caspase-1
inhibitor, ML132 (CAS No. 1230628-71-3). While a specific Safety Data Sheet (SDS) for ML132
IS not publicly available, this document outlines essential procedures based on general
laboratory best practices for handling potent, research-grade small molecules.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling ML132, a thorough risk assessment should be conducted. The following
personal protective equipment is mandatory to minimize exposure and ensure a safe laboratory
environment.
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PPE Category Item Specification Purpose

Protects eyes from
_ ANSI 787.1 rated, _
Eye Protection Safety Glasses o ) splashes and airborne
with side shields

particles.
Recommended when
handling larger
Face Shield - quantities or if there is
a significant splash
risk.
Nitrile or other Prevents skin contact.
Hand Protection Disposable Gloves chemically resistant Double-gloving is
material recommended.
Protects skin and
Body Protection Laboratory Coat Standard personal clothing from

contamination.

_ _ Recommended when
Chemical-Resistant )
- handling larger

Apron N
quantities.
All handling of solid
ML132 and
preparation of
solutions should be
Respiratory Protection  Fume Hood - performed in a

certified chemical
fume hood to prevent
inhalation of dust or

aerosols.
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May be required
based on a site-
specific risk
Respirator N95 or higher assessment,
especially if working
outside of a fume

hood is unavoidable.

Operational Plan: Handling and Storage

Receiving and Unpacking:

 Inspect the package for any signs of damage or leakage upon arrival.
o Wear appropriate PPE during unpacking.

o Confirm that the container is properly labeled and sealed.
Preparation of Solutions:

 All weighing of the solid compound and preparation of stock solutions must be conducted in
a chemical fume hood.

o Use appropriate solvents as recommended by the supplier. ML132 is often supplied as a
solid or in a solvent like DMSO.

e Ensure all labware is clean and dry before use.

Storage:

Store ML132 in a tightly sealed, clearly labeled container.

Follow the supplier's recommendations for storage temperature, which is typically -80°C.

Protect from light and moisture.

Store under an inert atmosphere, such as nitrogen, if recommended.
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Disposal Plan

All waste materials contaminated with ML132 must be treated as hazardous chemical waste.
Adherence to institutional and local environmental regulations is mandatory.

Waste Segregation and Collection:

o Solid Waste: Collect all disposable materials that have come into contact with ML132, such
as pipette tips, tubes, gloves, and bench paper, in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing ML132 in a separate, sealed, and chemically
compatible hazardous waste container. Do not mix with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

o Sharps Waste: Needles, scalpels, or other contaminated sharps must be disposed of in a
designated, puncture-resistant sharps container.

Container Labeling:

« All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"ML132," and its CAS number (1230628-71-3).

Storage of Waste:

» Store waste containers in a designated and secure satellite accumulation area until they are
collected by the EHS department.

Decontamination:

» Decontaminate all non-disposable labware and surfaces that have come into contact with
ML132 using an appropriate cleaning procedure as determined by your institution's safety
protocols.

ML132 Mechanism of Action: Caspase-1 Sighaling
Pathway
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ML132 is a selective inhibitor of caspase-1. Caspase-1 is a critical enzyme in the inflammatory
response. It is activated by multi-protein complexes called inflammasomes. Once active,
caspase-1 cleaves the precursors of pro-inflammatory cytokines, interleukin-1f3 (pro-IL-1) and
interleukin-18 (pro-IL-18), into their mature and active forms.[1] It also cleaves Gasdermin D,
leading to a form of inflammatory cell death called pyroptosis.[1]
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Inhibition of Caspase-1 Signaling by ML132
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Inhibition of Caspase-1 Signaling by ML132
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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